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Compound of Interest

Compound Name: Direct Red 9

Cat. No.: B12382427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Direct Red 9, an azo dye also

known by its common synonym, Direct Brilliant Pink B. This document details its chemical and

physical properties, alternative names, and available toxicological information. While primarily

used in the textile industry, its fluorescent properties suggest potential applications in research

and development. This guide aims to consolidate the available technical information for

scientific and drug development professionals.

Chemical and Physical Properties
Direct Red 9 is a complex azo dye belonging to the benzothiazole class. Its chemical structure

and properties are summarized below.
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Property Value Reference

Chemical Name Direct Red 9 [1]

C.I. Name C.I. Direct Red 9 [1]

CAS Number 70209-93-7, 61724-94-5 [1]

Molecular Formula C₃₄H₁₉ClN₈Na₄O₁₂S₄ [1]

Molecular Weight 987.23 g/mol [1]

Appearance Blue-light pink powder

Solubility

Information on quantitative

solubility in water, ethanol, and

DMSO is not readily available

in the reviewed literature.

However, as a direct dye, it is

designed to be soluble in

water.

Alternative Names and Synonyms
For clarity and comprehensive literature searches, a list of alternative names and synonyms for

Direct Red 9 is provided.

Type Name Reference

Synonym Direct Brilliant Pink B

Trade Name
Orcomine Brilliant Pink B

145%

Trade Name Dyrite Pink B 145%

Trade Name
Leadirect Brilliant Pink B Conc

100/145%

Trade Name MVdirect Pink B

Trade Name Best Direct Brilliant Pink B
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Distinction from Similarly Named Dyes
It is crucial to distinguish Direct Red 9 from other dyes with similar names to ensure accurate

experimental design and interpretation of results.

Dye Name C.I. Name CAS Number Key Distinctions

Disperse Red 9 C.I. 60505 82-38-2

Anthraquinone dye,

insoluble in water,

used for synthetic

fibers.

Acid Red 9 C.I. 15635 8003-59-6

Single azo dye, used

for wool, silk, and

nylon.

Basic Red 9 C.I. 42500 569-61-9

Triphenylmethane

dye, used for paper,

leather, and as a

biological stain.

D&C Red No. 9 C.I. 15585 5160-02-1
Monoazo dye, used in

drugs and cosmetics.

Experimental Protocols
Detailed experimental protocols for the application of Direct Red 9 in a research context, such

as for fluorescence microscopy or flow cytometry, are not extensively published. However,

general protocols for direct dyes can be adapted.

General Staining Protocol for Textiles (for reference)
Direct dyes are typically used for cellulosic fibers like cotton. The general process involves

dissolving the dye in water, immersing the material, and often adding an electrolyte like sodium

chloride to enhance dye uptake.

Potential Application in Biological Staining
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While specific protocols for using Direct Red 9 as a biological stain are not available, its

classification as a fluorescent dye suggests potential utility. Researchers would need to

develop and optimize protocols based on the specific application (e.g., cell or tissue type,

target molecule). A starting point could be to adapt protocols for other direct dyes used in

histology.

Disclaimer: The following are generalized protocols and must be optimized for specific

experimental conditions.

Hypothetical Experimental Workflow for Fluorescence
Microscopy

Prepare Stock Solution
(e.g., 1 mg/mL in water or DMSO)

Incubate with Staining Solution
(Diluted stock solution)

Prepare Cells/Tissue
(e.g., fixation, permeabilization)

Wash to Remove Unbound Dye Image with Fluorescence Microscope
(Ex/Em at appropriate wavelengths)

Click to download full resolution via product page

Caption: A generalized workflow for utilizing a fluorescent dye in microscopy.

Hypothetical Experimental Workflow for Flow Cytometry

Prepare Single-Cell Suspension Incubate Cells with Dye Solution Wash Cells to Remove Excess Dye Analyze on Flow Cytometer

Click to download full resolution via product page

Caption: A simplified workflow for staining cells for flow cytometry analysis.

Quantitative Data
Spectroscopic Properties
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Specific absorption and emission maxima, as well as the fluorescence quantum yield for Direct
Red 9, are not well-documented in the available scientific literature. For research applications,

it is imperative to experimentally determine these parameters. A general approach to this is

outlined below.

Experimental Protocol for Spectroscopic Characterization:

Sample Preparation: Prepare a dilute solution of Direct Red 9 in the solvent of interest (e.g.,

water, ethanol, DMSO).

Absorbance Spectrum: Use a UV-Vis spectrophotometer to measure the absorbance

spectrum and determine the wavelength of maximum absorbance (λ_max).

Emission Spectrum: Use a fluorometer to excite the sample at its λ_max and measure the

resulting emission spectrum to determine the wavelength of maximum emission.

Quantum Yield Determination: The fluorescence quantum yield can be determined using a

comparative method with a well-characterized standard.

Purity Analysis
High-Performance Liquid Chromatography (HPLC) is a suitable method for assessing the purity

of Direct Red 9.

General HPLC-DAD Protocol:

Column: A reverse-phase C18 column is typically used for dye analysis.

Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic

solvent (e.g., acetonitrile or methanol).

Detection: A Diode Array Detector (DAD) allows for the acquisition of the UV-Vis spectrum of

the eluting peaks, which can aid in peak identification.

Sample Preparation: Dissolve the dye in a suitable solvent, filter, and inject.

Synthesis
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The synthesis of azo dyes like Direct Red 9 generally involves a two-step process:

diazotization of a primary aromatic amine followed by coupling with a suitable coupling

component. While a specific, detailed protocol for Direct Red 9 is not publicly available, related

syntheses for other direct red dyes have been described.

Toxicological Information
Comprehensive toxicological data specifically for C.I. Direct Red 9 is limited. It is important not

to conflate its toxicological profile with that of similarly named dyes.

C.I. Direct Red 28: Studies on this benzidine-based dye have shown that it can be

metabolized to benzidine, a known human carcinogen.

Disperse Red 9: This dye has been reported to have low acute toxicity in animal studies.

Brilliant Green: This triphenylmethane dye has shown genotoxic and carcinogenic properties.

Given the potential for some azo dyes to cleave into harmful aromatic amines, appropriate

safety precautions should be taken when handling Direct Red 9. A comprehensive

toxicological assessment would require further study.

Signaling Pathways and Logical Relationships
As a synthetic dye, Direct Red 9 is not known to be directly involved in biological signaling

pathways. Its utility in a research context would be as a tool for visualization and detection. The

logical relationship in its application is a direct interaction with the substance being stained,

leading to a detectable signal.
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Caption: Logical flow of fluorescence detection using Direct Red 9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12382427#alternative-names-for-direct-red-9-like-
direct-brilliant-pink-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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